N-(2-fluorophenyl)-1-azepanecarbothioamide

• IUPAC Name: N-(2-fluorophenyl)azepane-1-carbothioamide
• InChI: InChI=1S/C13H17FN2S/c14-11-7-3-4-8-12(11)15-13(17)16-9-5-1-2-6-10-16/h3-4,7-8H,1-2,5-6,9-10H2,(H,15,17)
• InChI Key: DOPHYPKORBTPAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=S)NC2=CC=CC=C2F
• Molecular Formula: C13H17FN2S
• Molecular Weight: 252.35 g/mol

Description

N-(2-fluorophenyl)-1-azepanecarbothioamide, also known as TFB-TAA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of thioamides, which are known for their diverse biological activities.

Scientific Research Applications

N-(2-fluorophenyl)-1-azepanecarbothioamide has been studied extensively for its potential therapeutic applications. It has been shown to have antimicrobial activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). N-(2-fluorophenyl)-1-azepanecarbothioamide has also been found to have antifungal activity against Candida albicans and Aspergillus fumigatus.
In addition to its antimicrobial properties, N-(2-fluorophenyl)-1-azepanecarbothioamide has been shown to have anticancer activity. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-(2-fluorophenyl)-1-azepanecarbothioamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-1-azepanecarbothioamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell wall synthesis in bacteria and the disruption of mitochondrial function in cancer cells. N-(2-fluorophenyl)-1-azepanecarbothioamide has also been shown to activate the immune system, leading to the production of cytokines and chemokines that help fight infections and cancer.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-1-azepanecarbothioamide has been shown to have low toxicity and high selectivity towards cancer and bacterial cells. It has been found to be well-tolerated in animal studies, with no significant adverse effects observed. N-(2-fluorophenyl)-1-azepanecarbothioamide has also been shown to have good pharmacokinetic properties, with high bioavailability and good tissue distribution.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-1-azepanecarbothioamide has several advantages for lab experiments, including its broad-spectrum antimicrobial activity, anticancer activity, and low toxicity. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo, and its relatively high cost compared to other antimicrobial and anticancer agents.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-1-azepanecarbothioamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the product. Another area of research is the investigation of the mechanism of action of N-(2-fluorophenyl)-1-azepanecarbothioamide, which could lead to the development of more potent and selective derivatives. Additionally, the in vivo efficacy and safety of N-(2-fluorophenyl)-1-azepanecarbothioamide need to be further evaluated in animal models before clinical trials can be conducted.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-1-azepanecarbothioamide involves the reaction between 2-fluorobenzylamine and 1-azepanecarbothioamide in the presence of a catalyst. The reaction proceeds through the formation of an intermediate that undergoes cyclization to give the final product. The yield of the synthesis is around 60%, and the purity of the product can be improved by recrystallization.